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Compound of Interest

2,5-Diamino-4-imino-1(4H)-
Compound Name:
naphthalenone

cat. No.: B1195983

Disclaimer: Initial searches for a compound with the exact nomenclature "2,5-Diamino-4-
imino-1(4H)-naphthalenone" did not yield a specific, registered CAS number or associated
experimental data. This guide therefore focuses on the closely related and structurally similar
compound, 2-Amino-4-imino-1(4H)-naphthalenone, for which scientific data is available. It is
presented here as the likely subject of interest for researchers in drug development and related
scientific fields.

Introduction

2-Amino-4-imino-1(4H)-naphthalenone, also referred to as 2-Amino-1,4-naphthoquinone imine,
IS a naphthoquinone derivative. This class of compounds is of significant interest to the
scientific community due to the diverse biological activities exhibited by its members, including
anticancer, antimicrobial, and anti-inflammatory properties. This document provides a
comprehensive overview of the available technical data for 2-Amino-4-imino-1(4H)-
naphthalenone, its hydrochloride salt, and related derivatives, with a focus on its chemical
properties, synthesis, and biological relevance.

Chemical and Physical Properties

The fundamental chemical and physical properties of 2-Amino-4-imino-1(4H)-naphthalenone
and its monohydrochloride salt are summarized below. These data are crucial for experimental
design, including dissolution, formulation, and in vitro and in vivo testing.
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Property Value CAS Number
2-Amino-4-imino-1(4H)-
Compound Name 20513-06-8
naphthalenone
2-Amino-1,4-naphthoquinone
Synonyms o
imine
Molecular Formula C10HsN20
Molecular Weight 172.18 g/mol
2-amino-4-iminonaphthalen-
IUPAC Name
1(4H)-one
Appearance Data not available
Solubility Data not available
Melting Point Data not available
Boiling Point Data not available
2-Amino-4-imino-1(4H)-
Compound Name 5438-85-7

naphthalenone HCI

Synonyms

2-Amino-1,4-naphthoquinone

imine hydrochloride

Molecular Formula

C10H9CIN20

Molecular Weight

208.65 g/mol

Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for 2-Amino-4-imino-1(4H)-naphthalenone (CAS

20513-06-8) is not readily available in the searched literature, a general approach for the

synthesis of related amino-naphthoquinone derivatives can be inferred from established

methods. These often involve the reaction of a suitable naphthoquinone precursor with an

amino source.
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A plausible synthetic route, based on the synthesis of similar compounds, is the amination of a
precursor such as 2-hydroxy-1,4-naphthoquinone.

General Experimental Workflow for Synthesis

The following diagram illustrates a generalized workflow for the synthesis, purification, and
characterization of amino-naphthoquinone derivatives.
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Final Product: 2-Amino-4-imino-1(4H)-naphthalenone
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¢ To cite this document: BenchChem. [Technical Guide: 2-Amino-4-imino-1(4H)-
naphthalenone]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1195983#2-5-diamino-4-imino-1-4h-naphthalenone-
cas-number]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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